Cas no 953987-70-7 (N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide)

• Product Name: N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide
• CAS No: 953987-70-7
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 5944220
• PubChem ID: 16891553
• Update Time: 2025-05-20

N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide
• N'-(2,5-dimethoxyphenyl)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]oxamide
• N-(2,5-dimethoxyphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
• F5021-0343
• N1-(2,5-dimethoxyphenyl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide
• AKOS024490750
• 953987-70-7

• Inchi： 1S/C22H27N3O4/c1-28-18-9-10-20(29-2)19(15-18)24-22(27)21(26)23-12-11-16-5-7-17(8-6-16)25-13-3-4-14-25/h5-10,15H,3-4,11-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： WIKAQXVOFLXBCK-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(N2CCCC2)C=C1)(=O)C(NC1=CC(OC)=CC=C1OC)=O

Computed Properties

• Exact Mass: 397.20015635g/mol
• Monoisotopic Mass: 397.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Additional information on N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide

Introduction to N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide (CAS No. 953987-70-7)

N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 953987-70-7, represents a fusion of aromatic and heterocyclic moieties, making it a subject of interest for further exploration in drug discovery and molecular pharmacology.

The molecular framework of this compound consists of a central ethanediamide backbone, which is functionalized with two distinct aromatic groups. One side features a 2,5-dimethoxyphenyl moiety, while the other incorporates a more complex structure involving a phenylethyl group linked to a pyrrolidin-1-yl substituent. This dual aromatic system not only contributes to the compound's structural complexity but also opens up possibilities for diverse interactions with biological targets.

In recent years, the pharmaceutical industry has seen an increasing demand for molecules that can modulate various biological pathways with high specificity. The presence of both methoxy and pyrrolidinyl groups in N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide suggests potential applications in areas such as central nervous system (CNS) disorders, inflammatory diseases, and even oncology. The dimethoxy group on the phenyl ring may enhance lipophilicity, while the pyrrolidinyl moiety could contribute to favorable pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. Researchers have been exploring similar structures in an effort to identify novel therapeutic agents with improved efficacy and reduced side effects. The combination of electronic and steric effects from the various substituents in this molecule could lead to unique binding interactions with protein targets, which is crucial for developing effective drugs.

Recent studies have begun to shed light on the pharmacological profile of N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide. Initial in vitro assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes involved in pain signaling pathways, making it a potential candidate for developing analgesic agents. Additionally, its interaction with CNS receptors has been hypothesized to have implications for treating neurodegenerative diseases.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies are required to construct the desired framework while maintaining high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, are likely employed to achieve the final product. The development of efficient synthetic routes is essential not only for laboratory-scale production but also for potential industrial-scale manufacturing if this compound proves to be clinically relevant.

The role of computational chemistry in studying N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By simulating these interactions, scientists can gain insights into its binding affinity and selectivity, which are critical factors in drug design. Furthermore, computational studies can help identify potential metabolic pathways and degradation products, providing valuable information for optimizing the compound's pharmacokinetic properties.

As research progresses, the applications of N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide are likely to expand beyond initial findings. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible therapeutic benefits. Future studies may focus on understanding the compound's mechanism of action in greater detail, exploring its efficacy in animal models, and eventually conducting human clinical trials if promising results are obtained.

The growing interest in this compound underscores the importance of continued innovation in medicinal chemistry. The development of novel molecular entities like N-(2,5-dimethoxyphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide holds the promise of addressing unmet medical needs and improving patient outcomes. As our understanding of biological systems evolves, so too will our ability to design molecules that precisely target disease-causing pathways.